Cas no 929-61-3 (Octane, 1-ethoxy-)

• Product Name: Octane, 1-ethoxy-
• CAS No: 929-61-3
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 797251
• PubChem ID: 94664
• Update Time: 2025-04-19

Octane, 1-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Octane, 1-ethoxy-
• 1-Ethoxyoctane
• 6529-79-9
• 1-Ethoxyoctane #
• Ethyl octyl ether
• 1-ethoxy-octane
• 929-61-3
• SCHEMBL201213
• DTXSID10275929
• AKOS006292043
• Q3591982
• WJVJBXHEMGVIMM-UHFFFAOYSA-N

• Inchi： 1S/C10H22O/c1-3-5-6-7-8-9-10-11-4-2/h3-10H2,1-2H3
• InChI Key： WJVJBXHEMGVIMM-UHFFFAOYSA-N
• SMILES： O(CC)CCCCCCCC

Computed Properties

• Exact Mass: 158.167065321g/mol
• Monoisotopic Mass: 158.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.7847
• Melting Point: 12.5°C
• Boiling Point: 186.55°C
• Refractive Index: 1.4127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers